N-(4-amino-2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H17N5O5S/c1-27-11-6-4-10(5-7-11)20-13(24)9-29-18-22-15(19)14(17(26)23-18)21-16(25)12-3-2-8-28-12/h2-8H,9H2,1H3,(H,20,24)(H,21,25)(H3,19,22,23,26)
• InChI Key: RCMNGWUDVBZMKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N
• Molecular Formula: C18H17N5O5S
• Molecular Weight: 415.4 g/mol

Description

N-(4-amino-2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C18H17N5O5S and its molecular weight is 415.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The compound has been used as a precursor or motif in the synthesis of a variety of heterocyclic compounds. For example, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized for their anti-inflammatory and analgesic properties. These compounds have shown significant inhibitory activity on COX-2 selectivity, alongside analgesic and anti-inflammatory activities compared with sodium diclofenac as a standard drug (Abu‐Hashem et al., 2020).

Potential Biological Activities

The compound's derivatives have been explored for various biological activities. For instance, antiprotozoal agents have been synthesized starting with furan derivatives, demonstrating significant in vitro and in vivo activities against trypanosomal and Plasmodium falciparum strains (Ismail et al., 2004). Additionally, compounds have been synthesized for potential antiallergic properties, with some demonstrating potent activity in inhibiting the action of serotonin, histamine, and bradykinin (Georgiev et al., 1987).

Antimicrobial Applications

A series of N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide and 3-substituted-5-(2-furanyl)-2-methyl-3H-thieno[2,3-d]pyrimidin-4-ones were synthesized and tested for their antibacterial and antimycobacterial activity, showing significant activity against various microbial strains (Chambhare et al., 2003).

DNA-Binding Agents

The compound has also been used in the synthesis of DNA-binding agents, combining structural features of natural products with those from known DNA-binding agents. This approach has led to the development of AT-selective DNA-binding agents derived from natural products (Wolter et al., 2009).